2-(4-Bromobutyl)-2-methyl-1,3-dioxolane

• CAS No.: 20210-14-4
• Molecular Formula: C8H15BrO2
• Molecular Weight: 223.11 g/mol
• IUPAC Name: 2-(4-bromobutyl)-2-methyl-1,3-dioxolane
• InChI: InChI=1S/C8H15BrO2/c1-8(4-2-3-5-9)10-6-7-11-8/h2-7H2,1H3
• InChI Key: LILWCYXXHPIZSQ-UHFFFAOYSA-N
• SMILES: CC1(OCCO1)CCCCBr

Description

2-(4-Bromobutyl)-2-methyl-1,3-dioxolane is a useful research compound. Its molecular formula is C8H15BrO2 and its molecular weight is 223.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and a Dean-Stark under inert atmosphere (N2), a solution of 6-bromo-hexan-2-one (3.34 g, 18.65 mmol) in toluene (71.3 mL) was treated with ethylene glycol (10.4 mL, 186.92 mmol) and TsOH (35 mg, 0.19 mmol). The reaction mixture was heated to reflux for 3 h, allowed to cool to rt and sat. aq. NaHCO3 (100 mL) and ether (100 mL) were added and the aq. phase was washed with water (2×100 mL), dried over MgSO4, filtered, and the solvents were removed under reduced pressure to give the title compound. 1H NMR (400 MHz, CDCl3) δ1.34 (s, 3H), 1.50-1.65 (m, 2H), 1.65-1.75 (m, 2H), 1.84-1.98 (m, 2H), 3.43 (t, J=6.8 Hz, 2H), 3.90-4.04 (m, 4H).